Cas no 94089-03-9 (1,4-Dioxaspiro[4.5]decane,2,7,9,9-tetramethyl-)

• Product Name: 1,4-Dioxaspiro[4.5]decane,2,7,9,9-tetramethyl-
• CAS No: 94089-03-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 805885
• PubChem ID: 44149094
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.5]decane,2,7,9,9-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane,2,7,9,9-tetramethyl-
• 2,7,7,9-tetramethyl-1,4-dioxaspiro[4.5]decane
• 3,7,7,9-tetramethyl-1,4-dioxaspiro[4.5]decane
• 2,7,7,9-Tetramethyl-1,4-dioxaspiro(4.5)decane
• NS00063946
• DTXSID20916513
• 94089-03-9
• EINECS 302-106-5

• Inchi： 1S/C12H22O2/c1-9-5-11(3,4)8-12(6-9)13-7-10(2)14-12/h9-10H,5-8H2,1-4H3
• InChI Key： NYOLBDMJHMTDNC-UHFFFAOYSA-N
• SMILES： O1C(C)COC21CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 198.162
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.1

Experimental Properties

• Density: 0.97
• Boiling Point: 213.4°Cat760mmHg
• Flash Point: 78.2°C
• Refractive Index: 1.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals